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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415 Get Quote

Ensuring the safe and environmentally responsible disposal of Prometon-d3 is paramount for

laboratory safety and regulatory compliance. This guide provides detailed, step-by-step

procedures for the proper handling and disposal of Prometon-d3, tailored for researchers,

scientists, and drug development professionals.

Prometon-d3, a deuterated analog of the herbicide Prometon, requires careful management

as a hazardous chemical waste. Adherence to federal, state, and local regulations is

mandatory. The Resource Conservation and Recovery Act (RCRA) governs the management

of hazardous waste from its generation to its final disposal, a principle known as "cradle-to-

grave" responsibility.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is crucial to consult the Safety Data Sheet

(SDS) for Prometon-d3. The SDS for Prometon-d3 from CDN Isotopes indicates that it is fatal

if swallowed or in contact with skin and causes damage to organs through prolonged or

repeated exposure.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Prometon-d3, including:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses with side-shields or goggles
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A lab coat or protective clothing

In case of inadequate ventilation, use a NIOSH-approved respirator.[3][4]

In Case of a Spill:

Evacuate the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, dry sand).

Collect the absorbed material and spilled substance into a designated, labeled hazardous

waste container.[3]

Do not allow the substance to enter drains or waterways.[3]

Step-by-Step Disposal Protocol
The proper disposal of Prometon-d3 involves a systematic approach of identification,

segregation, and transfer to a licensed hazardous waste disposal facility.

Step 1: Waste Identification and Classification Prometon-d3 must be managed as a hazardous

waste.[3] It is classified as an herbicide and a triazine derivative.[4] Due to its toxicity, it falls

under regulations for hazardous chemical waste.

Step 2: Waste Segregation Proper segregation is critical to prevent dangerous chemical

reactions.

Collect Prometon-d3 waste in a dedicated, clearly labeled hazardous waste container.

Do not mix Prometon-d3 waste with other chemical waste streams unless compatibility has

been confirmed. It should be segregated with other organonitrogen pesticides or herbicides.

[5][6]

Keep solid and liquid waste separate.[7]

Step 3: Container Management

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-7082_2.pdf
https://www.cdpr.ca.gov/active-ingredient/prometon/
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7082_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7082_2.pdf
https://www.benchchem.com/product/b12295415?utm_src=pdf-body
https://www.benchchem.com/product/b12295415?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7082_2.pdf
https://www.cdpr.ca.gov/active-ingredient/prometon/
https://www.benchchem.com/product/b12295415?utm_src=pdf-body
https://www.benchchem.com/product/b12295415?utm_src=pdf-body
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://www.youtube.com/watch?v=OCpZdxZcmdw
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12295415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Selection: Use a container that is compatible with Prometon-d3. A high-density

polyethylene (HDPE) or glass container is generally suitable. The container must be in good

condition, with no leaks or cracks.[8]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Prometon-d3"), and any associated hazard pictograms (e.g., skull

and crossbones for acute toxicity).[8][9]

Storage: Keep the waste container tightly closed except when adding waste. Store it in a

designated satellite accumulation area within the laboratory, away from incompatible

materials.[8]

Step 4: Disposal of Empty Containers Empty containers that held Prometon-d3 must also be

managed as hazardous waste unless properly decontaminated.

Triple Rinsing: A common procedure for decontaminating empty herbicide containers is triple

rinsing.[10][11]

Empty the container completely into the hazardous waste collection vessel.

Fill the container about one-quarter full with a suitable solvent (e.g., methanol, acetone, as

Prometon is soluble in these).

Securely cap the container and shake vigorously for at least 30 seconds.

Drain the rinsate into the hazardous waste container.

Repeat this process two more times.

The triple-rinsed, air-dried container can then be disposed of as non-hazardous waste,

though it is recommended to puncture it to prevent reuse.[11] Check with your institution's

environmental health and safety (EHS) office for specific requirements.

Step 5: Arranging for Professional Disposal Unused or waste Prometon-d3 must be disposed

of through a licensed hazardous waste disposal company.[10]

Contact your institution's EHS department to schedule a pickup for your hazardous waste.
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Do not attempt to dispose of Prometon-d3 down the drain or in the regular trash.[10][11]

This is illegal and poses a significant environmental risk.

Quantitative Data Summary
The following table summarizes key quantitative data related to the hazards and disposal

considerations for Prometon-d3.

Parameter Value Reference

GHS Classification

Acute Toxicity, Oral (Category

1)Acute Toxicity, Dermal

(Category 2)Specific Target

Organ Toxicity, Repeated

Exposure (Category 1)

[3]

Hazard Statements

H300: Fatal if swallowedH310:

Fatal in contact with skinH372:

Causes damage to organs

through prolonged or repeated

exposure

[3]

Precautionary Statements

(Disposal Related)

P273: Avoid release to the

environment.P501: Dispose of

contents/container to an

approved waste disposal plant.

[3]

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory hazardous waste

management protocols and information derived from the Safety Data Sheet for Prometon-d3.

The "Triple Rinsing" method is a widely accepted protocol for the decontamination of empty

pesticide and herbicide containers.[10][11]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Prometon-d3.
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Caption: Logical workflow for the proper disposal of Prometon-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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